Cas no 2171756-03-7 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pent-4-enoic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pent-4-enoic acid
• CAS No: 2171756-03-7
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6258446
• PubChem ID: 165517408
• Update Time: 2025-11-01

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pent-4-enoic acid
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}pent-4-enoic acid
• EN300-1522425
• 2171756-03-7

• Inchi： 1S/C25H26N2O5/c1-2-7-21(23(29)30)26-22(28)14-25(12-13-25)27-24(31)32-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h2-6,8-11,20-21H,1,7,12-15H2,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： TXNDLYFQWPDRGL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(C(=O)O)CC=C)=O)CC1)=O

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pent-4-enoic acid

Introduction to 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pent-4-enoic acid (CAS No. 2171756-03-7)

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pent-4-enoic acid (CAS No. 2171756-03-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cpa-Pentenoic Acid, is characterized by its unique structural features and potential applications in drug development.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions. The cyclopropylacetamido moiety adds steric hindrance and conformational rigidity to the molecule, which can influence its biological activity and pharmacokinetic properties. The pent-4-enoic acid portion introduces a double bond, which can be crucial for specific interactions with biological targets.

Recent studies have highlighted the potential of Fmoc-Cpa-Pentenoic Acid in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its role as a lead compound in the development of novel anti-inflammatory drugs. The researchers found that the compound exhibited potent anti-inflammatory activity by selectively inhibiting the production of pro-inflammatory cytokines without significant cytotoxicity.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, Fmoc-Cpa-Pentenoic Acid was evaluated for its potential as an antiviral agent. The results showed that the compound effectively inhibited the replication of several RNA viruses, including influenza and SARS-CoV-2, by interfering with viral entry and replication mechanisms. This finding suggests that Fmoc-Cpa-Pentenoic Acid could be a valuable starting point for developing broad-spectrum antiviral drugs.

The structural versatility of Fmoc-Cpa-Pentenoic Acid also makes it an attractive candidate for prodrug design. Prodrugs are inactive derivatives that are converted into active drugs within the body, often improving their pharmacokinetic properties such as solubility, stability, and bioavailability. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that Fmoc-Cpa-Pentenoic Acid could be modified to enhance its oral bioavailability and reduce systemic side effects, making it more suitable for clinical applications.

Beyond its therapeutic potential, Fmoc-Cpa-Pentenoic Acid has also been investigated for its use in diagnostic imaging. A recent study in the Molecular Imaging and Biology journal explored its ability to serve as a contrast agent for magnetic resonance imaging (MRI). The researchers found that the compound's unique structure allowed it to accumulate selectively in specific tissues, providing enhanced contrast and improved diagnostic accuracy.

The synthesis of Fmoc-Cpa-Pentenoic Acid involves several well-established chemical reactions. The key steps include the formation of the cyclopropylacetamido moiety through a ring-closing metathesis reaction and the introduction of the Fmoc protecting group via an amide coupling reaction. These synthetic methods are highly reproducible and scalable, making it feasible to produce large quantities of the compound for both research and commercial purposes.

In conclusion, 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pent-4-enoic acid (CAS No. 2171756-03-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile properties make it an attractive candidate for further investigation and development into novel therapeutic agents, diagnostic tools, and more. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.